Cas no 1805232-70-5 (4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride)

4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl-based compounds. Its reactive chloromethyl and sulfonyl chloride groups enable selective functionalization, making it valuable for pharmaceutical and agrochemical applications. The presence of a cyano group enhances its utility in heterocyclic chemistry, facilitating further derivatization. This compound exhibits high purity and stability under controlled conditions, ensuring reliable performance in synthetic workflows. Its structural features allow for precise modifications, supporting the development of specialized fine chemicals and bioactive molecules. Proper handling is required due to its moisture sensitivity and reactivity.

4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride structure

1805232-70-5 structure

Product Name:4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride

CAS No:1805232-70-5

MF:C₉H₇Cl₂NO₂S

MW:264.128379106522

CID:5005950

Update Time:2025-06-28

4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride
- Inchi： 1S/C9H7Cl2NO2S/c1-6-2-7(4-10)3-8(5-12)9(6)15(11,13)14/h2-3H,4H2,1H3
- InChI Key： HICXRCNQURFZTD-UHFFFAOYSA-N
- SMILES： ClS(C1C(C#N)=CC(CCl)=CC=1C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 367
XLogP3: 2.4
Topological Polar Surface Area: 66.3

4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010008203-250mg	4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride	1805232-70-5	97%	250mg	489.60 USD	2021-07-06
Alichem	A010008203-500mg	4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride	1805232-70-5	97%	500mg	782.40 USD	2021-07-06
Alichem	A010008203-1g	4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride	1805232-70-5	97%	1g	1,534.70 USD	2021-07-06

4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Additional information on 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride

Comprehensive Overview of 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1805232-70-5)

4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1805232-70-5) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound is characterized by its unique molecular structure, featuring a chloromethyl group, a cyano group, and a methyl substituent on a benzene ring, which collectively enhance its reactivity and utility in chemical transformations. Researchers and industry professionals often seek this compound for its role in synthesizing high-value intermediates and functional materials.

The growing interest in 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride aligns with the increasing demand for customized chemical building blocks in drug discovery and material science. Its CAS No. 1805232-70-5 is frequently queried in scientific databases, reflecting its relevance in peptide coupling reactions, polymer modification, and catalysis. Recent trends in green chemistry have also spurred investigations into safer and more efficient methods for handling sulfonyl chlorides, making this compound a topic of discussion in sustainable synthesis forums.

One of the key advantages of 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride is its versatility in introducing sulfonyl and cyano functionalities into target molecules. These groups are pivotal in designing bioactive compounds and advanced materials, addressing modern challenges in medicinal chemistry and nanotechnology. Users often search for synthetic protocols involving this compound, particularly in contexts like cross-coupling reactions or protecting group strategies.

From an industrial perspective, CAS No. 1805232-70-5 is valued for its role in producing high-performance polymers and agrochemical intermediates. The compound’s chloromethyl moiety enables further functionalization, making it a preferred choice for molecular diversification. Discussions in chemical patent literature frequently highlight its use in proprietary formulations, underscoring its commercial importance.

In summary, 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1805232-70-5) is a multifaceted reagent with broad applications in research and industry. Its structural features and reactivity profile make it indispensable for innovative chemical synthesis, while its alignment with trending scientific topics ensures continued relevance in academic and industrial settings.